Cas no 53271-32-2 (Benz[h]isoquinoline, 9-chloro-)

• Product Name: Benz[h]isoquinoline, 9-chloro-
• CAS No: 53271-32-2
• MF: C₁₃H₈ClN
• MW: 213.662322044373
• CID: 357668
• PubChem ID: 57455556
• Update Time: 2025-04-19

Benz[h]isoquinoline, 9-chloro- Chemical and Physical Properties

Names and Identifiers

• Benz[h]isoquinoline, 9-chloro-
• 9-chlorobenzo[h]isoquinoline
• 53271-32-2
• UKNKWNFLYJPRRZ-UHFFFAOYSA-N
• DTXSID20726619
• SCHEMBL4298982

• Inchi： 1S/C13H8ClN/c14-11-4-3-9-1-2-10-5-6-15-8-13(10)12(9)7-11/h1-8H
• InChI Key： UKNKWNFLYJPRRZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C3C=CN=CC3=C2C=1

Computed Properties

• Exact Mass: 213.03464
• Monoisotopic Mass: 213.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89